1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane

• IUPAC Name: 2-bis[3,5-bis(trifluoromethyl)phenyl]phosphanylethyl-bis[3,5-bis(trifluoromethyl)phenyl]phosphane
• InChI: InChI=1S/C34H16F24P2/c35-27(36,37)15-3-16(28(38,39)40)8-23(7-15)59(24-9-17(29(41,42)43)4-18(10-24)30(44,45)46)1-2-60(25-11-19(31(47,48)49)5-20(12-25)32(50,51)52)26-13-21(33(53,54)55)6-22(14-26)34(56,57)58/h3-14H,1-2H2
• InChI Key: PKEKIUOXBNSHDE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)P(CCP(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F)C(F)(F)F
• Molecular Formula: C34H16F24P2
• Molecular Weight: 942.4 g/mol

Description

1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane (1,2-BBTFPE) is a bidentate phosphine ligand used in organometallic chemistry. It is a white crystalline solid with a molecular weight of 627.98 g/mol and a melting point of 158-162 oC. It is a versatile ligand that is used in a variety of applications, including catalytic hydrogenation, cross-coupling reactions, and hydroformylation. 1,2-BBTFPE is also used as a ligand in transition-metal-catalyzed reactions.

Scientific Research Applications

1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane has been used in a variety of scientific research applications. It has been used as a ligand in transition-metal-catalyzed reactions, such as the hydroformylation of olefins and the hydrogenation of ketones. It has also been used in the synthesis of organometallic compounds, such as palladium complexes and nickel complexes. Additionally, 1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane has been used in the synthesis of polymers and polyelectrolytes.

Mechanism of Action

1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane acts as a bidentate ligand, meaning that it is able to coordinate to two metal centers at once. This allows it to form strong complexes with transition metals, which are important for catalytic reactions. The two trifluoromethyl groups on the phenyl ring of 1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane also increase the electron-withdrawing ability of the ligand, making it more effective at catalyzing certain reactions.
Biochemical and Physiological Effects
1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane has not been shown to have any significant biochemical or physiological effects. It is not known to be toxic or to cause any adverse health effects. As such, it is generally considered to be safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is highly soluble in most organic solvents. Additionally, it is a strong ligand that is able to form strong complexes with transition metals, making it ideal for catalytic reactions. However, 1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane is not as stable as some other ligands, and it can be difficult to remove from the reaction mixture.

Future Directions

1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane has a number of potential future applications. It could be used as a ligand in the synthesis of new organometallic compounds, such as ruthenium complexes and cobalt complexes. Additionally, it could be used in the synthesis of polymers and polyelectrolytes. Finally, it could be used in the development of new catalytic reactions, such as the hydrogenation of alkenes and the hydroformylation of cycloalkenes.

Synthesis Methods

1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane can be synthesized in a three-step process. In the first step, 3,5-dinitrobenzotrifluoride (DNBTF) is reacted with a base such as sodium hydroxide or potassium hydroxide. This reaction yields the corresponding trifluoromethylated phenol, which is then reacted with phosphorus oxychloride in the second step. This yields the corresponding trifluoromethylated phenylphosphonium salt. In the third step, the salt is reacted with ethylene diamine to yield 1,2-Bis[bis(3,5-ditrifluoromethylphenyl)phosphino]ethane.